2-Thiophenecarboxaldehyde, 5-ethenyl-

• Molecular Formula: C7H6OS
• Molecular Weight: 138.19 g/mol
• IUPAC Name: 5-ethenylthiophene-2-carbaldehyde
• InChI: InChI=1S/C7H6OS/c1-2-6-3-4-7(5-8)9-6/h2-5H,1H2
• InChI Key: AKTCQZUJSPPWBW-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=C(S1)C=O

Description

2-Thiophenecarboxaldehyde, 5-ethenyl- is a useful research compound. Its molecular formula is C7H6OS and its molecular weight is 138.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5-bromo-thiophene-2-carbaldehyde (1 g, 5.23 mmol) in anhydrous toluene (20 mL), at room temperature and under an atmosphere of nitrogen, was treated with tetrakis(triphenylphosphine)palladium(0) (121 mg, 0.1 mmol) and tributylvinyltin (2.3 mL, 7.85 mmol). The reaction was heated to reflux for 1 hour, after which it was cooled and the volatiles removed in vacuo. The product was purified by silica gel chromatography using iso-hexanes/ethyl acetate 10:1 to afford the title compound (623 mg, 85%) as a yellow oil. 1H NMR (300 MHz, CDCl3) δ5.42 (d, J=10.9 Hz, 1H), 5.84 (d, J=17.4 Hz, 1H), 6.84 (dd, J=17.4, 10.9 Hz, 1H), 7.09 (d, J=4.0 Hz, 1H), 7.66 (d, J=3.8 Hz, 1H), 9.88 (s, 1H).